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Compound of Interest

Compound Name: Bis(dimethylamino)-methylsilane

Cat. No.: B7800818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of

bis(dimethylamino)methylsilane from methyldichlorosilane. The document details the chemical

properties of the involved reagents, outlines a plausible experimental protocol, and presents

the expected physicochemical properties of the final product. This guide is intended for

professionals in the fields of chemical research and drug development who require a thorough

understanding of this synthetic process.

Introduction
Bis(dimethylamino)methylsilane is an organosilicon compound with applications as a silylation

agent and a precursor in the synthesis of silicon-containing materials[1][2]. Its utility in organic

synthesis includes the protection of functional groups and the preparation of specialized

silicone polymers[1][2]. The synthesis of this compound from methyldichlorosilane is a key

process for its production. This guide will describe the chemical reaction, a detailed

experimental procedure, and the relevant data associated with the synthesis.

Reaction Scheme and Mechanism
The synthesis of bis(dimethylamino)methylsilane from methyldichlorosilane proceeds via a

nucleophilic substitution reaction. Two equivalents of dimethylamine react with one equivalent
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of methyldichlorosilane. The nitrogen atom of dimethylamine acts as a nucleophile, attacking

the electrophilic silicon atom and displacing the chlorine atoms. The reaction typically produces

dimethylammonium chloride as a byproduct.

Overall Reaction:

CH₃SiHCl₂ + 2 (CH₃)₂NH → CH₃SiH(N(CH₃)₂)₂ + 2 (CH₃)₂NH₂Cl

Physicochemical Properties of Reagents and
Product
A summary of the key physicochemical properties of the reactants and the final product is

provided in the table below for easy reference.

Compound Formula
Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Density (g/mL)

Methyldichlorosil

ane
CH₃SiHCl₂ 115.03 41 1.10

Dimethylamine (CH₃)₂NH 45.08 7 0.68

Bis(dimethylamin

o)methylsilane
C₅H₁₆N₂Si 132.28 112 0.798[3]

Experimental Protocol
Disclaimer: The following protocol is a generalized procedure adapted from the synthesis of

analogous compounds, such as bis(diethylamino)silane, due to the lack of a specific, detailed

experimental protocol for bis(dimethylamino)methylsilane in the available literature.

Researchers should optimize this procedure under appropriate safety precautions.

4.1. Materials and Equipment:

Methyldichlorosilane (CH₃SiHCl₂)

Dimethylamine ((CH₃)₂NH), anhydrous
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Anhydrous non-polar solvent (e.g., hexane, diethyl ether, or toluene)

Three-neck round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Condenser

Inert gas supply (e.g., nitrogen or argon)

Schlenk line or glovebox for handling moisture-sensitive reagents

Filtration apparatus

Distillation apparatus

4.2. Procedure:

Reaction Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a condenser under an inert atmosphere of nitrogen or argon.

Reagent Preparation: In a separate flask, prepare a solution of dimethylamine in an

anhydrous non-polar solvent. Caution: Dimethylamine is a flammable and corrosive gas.

Handle with appropriate safety measures in a well-ventilated fume hood.

Reaction Execution:

To the three-neck flask, add a solution of methyldichlorosilane in the anhydrous solvent.

Cool the flask to 0°C using an ice bath.

Slowly add the dimethylamine solution from the dropping funnel to the stirred solution of

methyldichlorosilane. The addition should be controlled to maintain the reaction

temperature below 10°C.
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours to ensure the reaction goes to completion.

Work-up and Purification:

The reaction mixture will contain a solid precipitate of dimethylammonium chloride.

Separate the solid by filtration under an inert atmosphere.

Wash the solid with a small amount of the anhydrous solvent to recover any entrained

product.

Combine the filtrate and the washings.

Remove the solvent from the filtrate by distillation.

Purify the crude bis(dimethylamino)methylsilane by fractional distillation under reduced

pressure.

4.3. Expected Yield:

While a specific yield for this reaction is not available in the reviewed literature, based on

analogous syntheses of aminosilanes, a yield in the range of 70-90% can be anticipated.

Quantitative Data
The following table summarizes the known quantitative data for the final product,

bis(dimethylamino)methylsilane.

Data Point Value

Purity Typically >96% after distillation

Boiling Point 112 °C[3]

Density 0.798 g/mL at 20 °C[3]

¹H NMR Data Not available in the searched literature.

¹³C NMR Data Not available in the searched literature.
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Visualizations
6.1. Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of

bis(dimethylamino)methylsilane.

Synthesis and Purification Workflow

Reaction

Work-up

Purification

Methyldichlorosilane +
Dimethylamine in Solvent

Reaction at 0°C to RT
under Inert Atmosphere

Filtration

Dimethylammonium Chloride
(Solid Waste)

Separation

Solvent Removal
(Distillation)

Filtrate

Fractional Distillation
(under Vacuum)

Pure Bis(dimethylamino)methylsilane
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Caption: Experimental workflow for the synthesis of bis(dimethylamino)methylsilane.

Safety Considerations
Methyldichlorosilane is a flammable and corrosive liquid that reacts violently with water. It

should be handled in a fume hood with appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat.

Dimethylamine is a flammable and corrosive gas with a strong odor. It should be handled in

a well-ventilated area, and inhalation should be avoided.

The reaction should be carried out under an inert atmosphere to prevent the hydrolysis of the

chlorosilane starting material and the aminosilane product.

All glassware should be thoroughly dried before use to avoid unwanted side reactions with

water.

This technical guide provides a detailed framework for the synthesis of

bis(dimethylamino)methylsilane. Researchers are encouraged to consult relevant safety data

sheets (SDS) and perform a thorough risk assessment before conducting any experimental

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. dakenchem.com [dakenchem.com]

3. BIS(DIMETHYLAMINO)METHYLSILANE [myskinrecipes.com]

To cite this document: BenchChem. [Synthesis of Bis(dimethylamino)-methylsilane from
Methyldichlorosilane: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b7800818?utm_src=pdf-body-img
https://www.benchchem.com/product/b7800818?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/other-organic-chemicals/navigating-properties-bis-dimethylamino-methylsilane-researchers-guide-ti
https://www.dakenchem.com/bisdimethylaminomethylsilane-cas-no-22705-33-5/
https://www.myskinrecipes.com/shop/en/silylamines/88401--bisdimethylaminomethylsilane.html
https://www.benchchem.com/product/b7800818#synthesis-of-bis-dimethylamino-methylsilane-from-methyldichlorosilane
https://www.benchchem.com/product/b7800818#synthesis-of-bis-dimethylamino-methylsilane-from-methyldichlorosilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Available at: [https://www.benchchem.com/product/b7800818#synthesis-of-bis-
dimethylamino-methylsilane-from-methyldichlorosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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